Cas no 1807134-91-3 (Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate
• CAS No: 1807134-91-3
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4882150
• Update Time: 2025-05-23

Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate

• Inchi： 1S/C8H5F3INO2/c1-15-8(14)3-2-13-7(12)4(5(3)9)6(10)11/h2,6H,1H3
• InChI Key： CRAQSVDJLKOVDH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)OC)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate

Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate (CAS No. 1807134-91-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with multiple halogen atoms, including fluorine and iodine, as well as a methyl ester group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. The difluoromethyl and fluoro substituents in this compound contribute to its high reactivity and selectivity in various chemical reactions. For instance, the iodo group at the 2-position of the pyridine ring facilitates nucleophilic aromatic substitution reactions, which are critical in the synthesis of bioactive molecules. This makes Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate an ideal precursor for constructing complex heterocyclic frameworks.

In the context of agrochemicals, this compound has shown potential as a lead molecule for developing novel insecticides and herbicides. The pyridine ring system, combined with the halogen substituents, enhances its bioactivity and stability under environmental conditions. Researchers have demonstrated that analogs of this compound exhibit potent activity against agricultural pests, making them promising candidates for sustainable pest management solutions.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. The fluorinated groups enhance the molecule's electron-withdrawing capabilities, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, furthering its exploration in these cutting-edge technologies.

The synthesis of Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate typically involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of halogen substituents via electrophilic aromatic substitution and subsequent functionalization to install the ester group. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, ensuring its reliability as a starting material for downstream applications.

Looking ahead, ongoing research is focused on optimizing the bioavailability and pharmacokinetic properties of this compound for therapeutic applications. Its ability to act as a scaffold for drug design opens up possibilities in treating various diseases, including cancer and infectious disorders. Additionally, efforts are being made to explore its role in green chemistry, where it could serve as an environmentally friendly alternative to traditional synthetic routes.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxylate (CAS No. 1807134-91-3) stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it a cornerstone in modern organic synthesis, driving advancements in drug discovery, agrochemical development, and materials science.